Cas no 651729-70-3 (Propanoic acid, 2,2-dimethyl-3-phenoxy-, methyl ester)
651729-70-3 structure
Product Name:Propanoic acid, 2,2-dimethyl-3-phenoxy-, methyl ester
CAS No:651729-70-3
MF:C12H16O3
MW:208.253643989563
CID:403972
PubChem ID:22479306
Update Time:2025-04-19
Propanoic acid, 2,2-dimethyl-3-phenoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 2,2-dimethyl-3-phenoxy-, methyl ester
- methyl 2,2-dimethyl-3-phenoxypropanoate
- SCHEMBL5367643
- DTXSID20626004
- VNYYGZJREMVFBZ-UHFFFAOYSA-N
- AKOS018179655
- methyl 2,2-dimethyl-3-phenoxypropionate
- 651729-70-3
-
- Inchi: 1S/C12H16O3/c1-12(2,11(13)14-3)9-15-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3
- InChI Key: VNYYGZJREMVFBZ-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)CC(C(=O)OC)(C)C
Computed Properties
- Exact Mass: 208.10998
- Monoisotopic Mass: 208.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Propanoic acid, 2,2-dimethyl-3-phenoxy-, methyl ester Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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